Cas no 18781-58-3 (2,3,3-trimethyl-2,3-dihydro-1H-indole)

• Product Name: 2,3,3-trimethyl-2,3-dihydro-1H-indole
• CAS No: 18781-58-3
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD00799248
• CID: 2659415
• PubChem ID: 10942760
• Update Time: 2025-06-07

2,3,3-trimethyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2,3,3-trimethyl-1,2-dihydroindole
• 2,3,3-Trimethyl-2,3-dihydro-1H-indole
• 2,3-Dihydro-2,3,3-trimethyl-1H-indole
• 2,3,3-TRIMETHYLINDOLINE
• 1H-Indole, 2,3-dihydro-2,3,3-trimethyl-
• IVWSGOOPQGMALJ-UHFFFAOYSA-N
• A810529
• 2,3,3-trimethyl-2,3-dihydro-1H-indole

• MDL： MFCD00799248
• Inchi： 1S/C11H15N/c1-8-11(2,3)9-6-4-5-7-10(9)12-8/h4-8,12H,1-3H3
• InChI Key： IVWSGOOPQGMALJ-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(C)(C)C1C

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 3.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 2,3,3-trimethyl-2,3-dihydro-1H-indole

2,3,3-Trimethyl-2,3-dihydro-1H-indole: An Overview of Its Properties and Applications

2,3,3-Trimethyl-2,3-dihydro-1H-indole (CAS No. 18781-58-3) is a versatile organic compound with a unique structure and a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound belongs to the indole family, which is known for its aromatic and nitrogen-containing heterocyclic ring system. The presence of three methyl groups at specific positions on the indole ring imparts distinct chemical and physical properties to this compound.

The molecular formula of 2,3,3-trimethyl-2,3-dihydro-1H-indole is C₁₀H₁₅N, and its molecular weight is approximately 149.23 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic odor. It is insoluble in water but soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it suitable for various synthetic reactions and analytical techniques.

In the realm of organic synthesis, 2,3,3-trimethyl-2,3-dihydro-1H-indole serves as a valuable building block for the preparation of more complex molecules. Its reactivity can be attributed to the presence of the indole ring and the methyl groups, which can participate in various chemical transformations such as alkylation, acylation, and halogenation. Recent studies have explored its potential as a precursor for the synthesis of bioactive compounds with pharmaceutical applications.

One notable application of 2,3,3-trimethyl-2,3-dihydro-1H-indole is in the development of new drugs. Indoles are known for their biological activity and have been extensively studied for their potential therapeutic effects. For instance, indole derivatives have shown promise in the treatment of neurological disorders, cancer, and inflammatory diseases. The presence of multiple methyl groups in 2,3,3-trimethyl-2,3-dihydro-1H-indole can influence its pharmacological properties by altering its lipophilicity and metabolic stability.

A recent study published in the Journal of Medicinal Chemistry investigated the use of 2,3,3-trimethyl-2,3-dihydro-1H-indole as a scaffold for designing novel antitumor agents. The researchers synthesized a series of derivatives by modifying the indole ring with various functional groups and evaluated their cytotoxic activity against several cancer cell lines. The results showed that certain derivatives exhibited significant antiproliferative effects with low toxicity to normal cells. This finding highlights the potential of 2,3,3-trimethyl-2,3-dihydro-1H-indole as a lead compound for further drug development.

Beyond pharmaceutical applications, 2,3,3-trimethyl-2,3-dihydro-1H-indole has also found use in materials science. Indoles are known to form stable complexes with metal ions due to their electron-rich aromatic ring system. This property makes them useful in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

In addition to its synthetic utility and biological activity, 2,3,3-trimethyl-2,3-dihydro-1H-indole has been studied for its environmental impact. Research has shown that indoles can biodegrade under certain conditions but may persist in some environments due to their chemical stability. Understanding the environmental fate and behavior of this compound is crucial for assessing its potential risks and developing strategies for its safe use.

The synthesis of 2,3,3-trimethyl-2,3-dihydro-1H-indole can be achieved through various routes depending on the desired scale and purity. One common method involves the condensation of an appropriate ketone with an amine followed by cyclization under acidic conditions. Another approach involves the reduction of an indolinone derivative using a suitable reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst.

In conclusion, 2,3,3-trimethyl-2,3-dihydro-1H-indole (CAS No. 18781-58-3) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structure and reactivity make it an attractive candidate for synthetic chemistry and drug discovery efforts. As research continues to uncover new applications and properties of this compound, 2 , 3 , 3 -trimethyl - 2 , 3 -dihydro - 1 H -indole will likely play an increasingly important role in advancing our understanding of chemical biology and medicinal chemistry.